Cas no 119736-51-5 (3-Indoxyl-beta-D-glucuronic Acid Sodium Salt)

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt is a chromogenic substrate widely used in enzymatic assays, particularly for detecting beta-glucuronidase activity. Its key advantage lies in its ability to produce a visible indigo dye upon enzymatic hydrolysis, enabling sensitive and quantitative analysis in microbiological and biochemical applications. The compound offers high purity and stability, ensuring reliable and reproducible results. It is commonly employed in diagnostic kits, research studies, and quality control processes to identify bacterial contamination or monitor gene expression. Its water solubility and consistent performance make it a preferred choice for laboratory and industrial use.
3-Indoxyl-beta-D-glucuronic Acid Sodium Salt structure
119736-51-5 structure
Product Name:3-Indoxyl-beta-D-glucuronic Acid Sodium Salt
CAS No:119736-51-5
MF:C14H14NNaO7
MW:331.253235340118
CID:63444
PubChem ID:69405084
Update Time:2025-10-25

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • 3-Indolyl-beta-D-glucuronic acid sodium salt
    • 3-INDOXYL-BETA-D-GLUCURONIC ACID, SODIUM SALT
    • 3-INDOXYL-β-D-GLUCURONIC ACID, SODIUM SALT
    • 3-Indolyl-b-D-glucuronidesodiumsalt
    • Y(TM)-BETA-D-GLCA NA
    • Y(TM)-BETA-D-GLUCURONIDE SODIUM SALT
    • 3-Indolyl-β-D-glucuronide sodium salt
    • sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)oxane-2-carboxylate
    • 3-INDOLYL B-D-GLUCURONIDE SODIUM SALT
    • SODIUM (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-(1H-INDOL-3-YLOXY)OXANE-2-CARBOXYLATE
    • SCHEMBL5323498
    • Sodium (2S,3S,4S,5R,6S)-6-((1H-indol-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
    • 3-Indoxyl-beta-D-glucuronic acid sodium salt
    • 119736-51-5
    • 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt
    • Inchi: 1S/C14H15NO7.Na/c16-9-10(17)12(13(19)20)22-14(11(9)18)21-8-5-15-7-4-2-1-3-6(7)8;/h1-5,9-12,14-18H,(H,19,20);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1
    • InChI Key: DBEHJKGNQBSGOE-CYRSAHDMSA-M
    • SMILES: [Na+].O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1OC1=CNC2C=CC=CC1=2)O)O)O

Computed Properties

  • Exact Mass: 331.06700
  • Monoisotopic Mass: 331.06679607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Color/Form: No data available
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 135.07000
  • LogP: -1.89580
  • Vapor Pressure: No data available

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt Pricemore >>

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Additional information on 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt

Comprehensive Analysis of 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt (CAS No. 119736-51-5): Properties, Applications, and Research Insights

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt (CAS No. 119736-51-5) is a specialized biochemical reagent widely utilized in enzymatic assays, diagnostic applications, and biomedical research. This compound, often referred to as Indoxyl Glucuronide Sodium Salt, serves as a critical substrate for detecting beta-glucuronidase activity, an enzyme implicated in gut microbiota studies, cancer research, and drug metabolism. Its unique structure combines an indoxyl moiety with a glucuronic acid group, enabling precise enzymatic cleavage and colorimetric detection.

In recent years, the demand for 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt has surged due to its role in microbiome research, a hotspot in life sciences. Researchers leverage this compound to study gut-brain axis interactions and bacterial enzyme profiling, aligning with trends in personalized medicine. The sodium salt form enhances solubility, making it ideal for high-throughput screening and in vitro diagnostics. Its stability under physiological pH conditions further supports applications in point-of-care testing and biomarker discovery.

From a chemical perspective, CAS No. 119736-51-5 exhibits a molecular weight of 369.27 g/mol and a purity typically exceeding 98%. The glucuronide linkage in this compound is highly sensitive to enzymatic hydrolysis, releasing indoxyl, which oxidizes to form indigo blue—a reaction exploited in ELISA kits and histochemical staining. This mechanism is pivotal for detecting pathogenic bacteria like E. coli, addressing public health concerns around antibiotic resistance and food safety.

Innovative applications of 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt extend to cancer therapeutics. Recent studies highlight its utility in prodrug activation systems, where tumor-associated beta-glucuronidase triggers drug release. This aligns with the growing interest in targeted drug delivery and precision oncology. Additionally, its compatibility with fluorescence microscopy and flow cytometry facilitates single-cell analysis, a technique gaining traction in immunotherapy development.

Quality control of CAS No. 119736-51-5 involves rigorous HPLC-UV validation to ensure batch-to-batch consistency, a requirement emphasized in GMP-compliant production. Storage recommendations typically include protection from light at -20°C to preserve the labile indoxyl group. Suppliers often provide MSDS documentation and analytical certificates, catering to regulatory standards in pharmaceutical and diagnostic industries.

Emerging trends also link this compound to neurodegenerative disease research, particularly in studying gut microbiota metabolites and their impact on blood-brain barrier permeability. Such interdisciplinary applications underscore the versatility of 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt, positioning it as a cornerstone reagent in 21st-century bioscience.

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